Cas no 3307-80-0 (3,4-Pyridinedicarboxylic acid, 6-methyl-)
3307-80-0 structure
Product Name:3,4-Pyridinedicarboxylic acid, 6-methyl-
CAS No:3307-80-0
MF:C8H7NO4
MW:181.145482301712
CID:1455113
PubChem ID:21816769
Update Time:2025-04-20
3,4-Pyridinedicarboxylic acid, 6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinedicarboxylic acid, 6-methyl-
- 6-methyl-pyridine-3,4-dicarboxylic acid
- DB-100629
- 6-methyl-3,4-pyridinedicarboxylic acid
- PLGDEFMANPMBLB-UHFFFAOYSA-N
- 3307-80-0
- SCHEMBL5782203
-
- Inchi: 1S/C8H7NO4/c1-4-2-5(7(10)11)6(3-9-4)8(12)13/h2-3H,1H3,(H,10,11)(H,12,13)
- InChI Key: PLGDEFMANPMBLB-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C)=NC=C1C(=O)O)=O
Computed Properties
- Exact Mass: 181.03751
- Monoisotopic Mass: 181.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49
3,4-Pyridinedicarboxylic acid, 6-methyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3307-80-0 (3,4-Pyridinedicarboxylic acid, 6-methyl-) Related Products
- 3222-56-8(2-methylpyridine-3-carboxylic acid)
- 69971-44-4(4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester)
- 57338-76-8(2,5-Dimethyl-1H-pyrrole-3-carboxylic acid)
- 23590-67-2(2-formylpyridine-3-carboxylic acid)
- 22047-86-5(4,6-Dimethylnicotinic Acid Hydrochloride)
- 37102-48-0(2-methyl-1H-Pyrrole-3-carboxylic acid)
- 5860-71-9(2,6-Dimethylnicotinic acid)
- 17106-13-7(2,4-Dimethylpyrrole-3-carboxylic Acid)
- 55314-30-2(2,4-Dimethylpyridine-3-carboxylic acid)
- 757903-81-4(5,6-dimethylpyridine-3-carboxylic acid)
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